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Compound of Interest

Compound Name: Triethanolamine borate

Cat. No.: B108872 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of triethanolamine
borate in organic solvents. Triethanolamine borate, a compound formed from the reaction of

triethanolamine and boric acid, is utilized in various industrial applications, including as a

corrosion inhibitor, a pH adjuster, and in the synthesis of other organoboron compounds.[1][2]

Its solubility characteristics are crucial for its application in formulations, particularly in the

pharmaceutical and materials science fields where it can act as a stabilizer and improve the

bioavailability of active ingredients.[1]

Quantitative and Qualitative Solubility Data
While triethanolamine borate is generally described as being soluble in water and various

organic solvents, specific quantitative data is sparse in publicly available literature.[3][4] A

patent for a related compound, triethanolaminetriborate, notes its high solubility in water and

good solubility in polar organic solvents.[5] The available qualitative solubility information is

summarized in the table below. The lack of specific quantitative values highlights a significant

data gap in the existing scientific literature.
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Solvent Class Solvent Name
Chemical
Formula

Qualitative
Solubility

Quantitative
Solubility (
g/100g solvent
at 25°C)

Alcohols Alcohol - Soluble[6]
Data Not

Available

Ketones Acetone CH₃COCH₃
Slightly

Soluble[4]

Data Not

Available

Aromatic

Hydrocarbons
Benzene C₆H₆

Slightly

Soluble[4]

Data Not

Available

Polar Solvents - - Well Soluble[5]
Data Not

Available

Experimental Protocol: Determination of
Triethanolamine Borate Solubility using the Shake-
Flask Method
The shake-flask method is a widely recognized and reliable technique for determining the

equilibrium solubility of a compound in a given solvent.[7] This protocol outlines the steps for

determining the solubility of triethanolamine borate in an organic solvent.

2.1. Materials

Triethanolamine borate (solid, high purity)

Selected organic solvent (analytical grade)

Glass vials with screw caps

Orbital shaker with temperature control

Analytical balance

Centrifuge
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Syringes and syringe filters (solvent-compatible, e.g., PTFE)

Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., GC-MS, HPLC)

2.2. Procedure

Preparation of Saturated Solution:

Add an excess amount of solid triethanolamine borate to a glass vial. The presence of

undissolved solid is crucial to ensure saturation.

Add a known volume of the organic solvent to the vial.

Securely cap the vial to prevent solvent evaporation.

Equilibration:

Place the vials in an orbital shaker set to a constant temperature (e.g., 25°C).

Shake the vials at a constant speed for a predetermined period (e.g., 24-48 hours) to allow

the system to reach equilibrium. It is advisable to perform preliminary experiments to

determine the time required to reach equilibrium.

Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed for a sufficient time to allow the

excess solid to settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Immediately filter the collected supernatant through a syringe filter into a clean vial to

remove any undissolved microparticles.

Quantification:
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Accurately dilute the filtered saturated solution with the same organic solvent to a

concentration that falls within the calibrated range of the analytical instrument.

Analyze the diluted sample using a validated analytical method, such as Gas

Chromatography-Mass Spectrometry (GC-MS) after derivatization, to determine the

concentration of triethanolamine borate.[3][8]

Prepare a calibration curve using standard solutions of triethanolamine borate of known

concentrations.

Calculation of Solubility:

Calculate the concentration of triethanolamine borate in the original saturated solution by

accounting for the dilution factor.

Express the solubility in appropriate units, such as grams per 100 grams of solvent (

g/100g ) or moles per liter (mol/L).

Visualizations
3.1. Synthesis of Triethanolamine Borate

The synthesis of triethanolamine borate typically involves the reaction of triethanolamine with

boric acid. The following diagram illustrates this chemical transformation.

Triethanolamine
N(CH₂CH₂OH)₃

Triethanolamine Borate
C₆H₁₂BNO₃

+ Boric Acid

Boric Acid
H₃BO₃

Water
H₂O

- 3H₂O

Click to download full resolution via product page

Synthesis of Triethanolamine Borate

3.2. Experimental Workflow for Solubility Determination
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The logical flow of the shake-flask method for determining the solubility of triethanolamine
borate is depicted in the following workflow diagram.

1. Preparation

2. Equilibration

3. Sampling

4. Analysis

5. Result

Add Excess Solute

Add Solvent

Seal Vial

Shake at
Constant Temp

Settle Solids

Withdraw Supernatant

Filter

Dilute Sample

Quantify (e.g., GC-MS)

Calculate Solubility
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Solubility Determination Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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